Cas no 1261733-41-8 (2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine)

• Product Name: 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine
• CAS No: 1261733-41-8
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4990839
• Update Time: 2025-05-27

2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)12-6-4-10(5-7-12)13-3-1-2-11(8-9-23)14(13)16(20,21)22/h1-7H,8-9,23H2
• InChI Key： XJOUROMJUQAEFX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1CCN)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine

Comprehensive Overview of 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261733-41-8)

The compound 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No. 1261733-41-8) is a specialized organic molecule featuring a biphenyl core substituted with trifluoromethyl groups at the 2 and 4' positions. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of the ethylamine moiety further enhances its versatility, enabling applications in drug discovery and advanced material design.

In recent years, the demand for fluorinated compounds has surged due to their exceptional stability, lipophilicity, and bioavailability. Researchers frequently search for terms like "trifluoromethyl biphenyl derivatives" or "ethylamine-based bioactive molecules," reflecting the growing focus on this chemical space. The 2,4'-bis(trifluoromethyl) substitution pattern in this compound is particularly noteworthy, as it aligns with trends in developing metabolically stable and target-selective molecules for therapeutic applications.

From a synthetic chemistry perspective, CAS No. 1261733-41-8 exemplifies the strategic incorporation of fluorine atoms to modulate electronic and steric effects. Its biphenyl scaffold is a common motif in kinase inhibitors and GPCR-targeted drugs, areas dominating current medicinal chemistry literature. Questions like "how to synthesize trifluoromethylated biphenyls" or "applications of ethylamine derivatives in drug design" frequently appear in academic forums, underscoring its relevance.

The compound's potential extends beyond pharmaceuticals. In materials science, its rigid aromatic core and fluorine-rich structure make it a candidate for liquid crystal or organic semiconductor applications. Searches for "high-performance fluorinated materials" or "thermal-stable organic compounds" often lead to discussions about analogs of this chemical. Its low polar surface area (a consequence of CF3 groups) also aligns with formulations requiring controlled solubility profiles.

Analytical characterization of 2-(2,4'-Bis(trifluoromethyl)biphenyl-3-yl)-ethylamine typically involves advanced techniques like NMR spectroscopy (noting distinctive 19F NMR shifts) and high-resolution mass spectrometry. These methods address common queries such as "how to identify trifluoromethyl peaks in NMR" or "mass spectral fragmentation patterns of biphenyl amines." The compound's chromatographic behavior (e.g., in HPLC method development) is another area of practical interest for quality control laboratories.

Environmental and regulatory considerations for this compound follow general guidelines for fluorinated organic substances. While not classified as hazardous, its persistence and bioaccumulation potential are often evaluated—topics frequently searched in relation to "sustainable fluorochemistry" or "green synthesis of aryl amines." Modern research emphasizes atom-efficient routes to such structures, reflecting industry shifts toward eco-friendly manufacturing.

In conclusion, CAS No. 1261733-41-8 represents a compelling case study in structure-property relationship optimization. Its dual trifluoromethyl groups and terminal amine functionality offer multiple vectors for structural diversification, answering the market's call for tunable molecular platforms. As evidenced by search trends around "biphenyl building blocks" and "fluorine in drug discovery," this compound's scientific and commercial significance will likely grow in coming years.